Cas no 2580094-78-4 (tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate)

Tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate is a chiral intermediate commonly employed in organic synthesis and pharmaceutical applications. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection, and a hydroxypyridinyl moiety that offers versatility for further functionalization. The (1S)-ethyl stereocenter ensures enantioselective reactivity, making it valuable for asymmetric synthesis. This compound is particularly useful in the preparation of bioactive molecules, such as kinase inhibitors or other heterocyclic derivatives, due to its balanced reactivity and compatibility with a range of reaction conditions. Its well-defined chirality and protective group strategy streamline multi-step synthetic routes.

tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate structure

2580094-78-4 structure

Product Name:tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate

CAS No:2580094-78-4

MF:C₁₂H₁₈N₂O₃

MW:238.282923221588

CID:5657076

PubChem ID:165894091

Update Time:2025-05-28

tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

- 2580094-78-4
- EN300-27718434
- tert-butyl N-[(1S)-1-(6-hydroxypyridin-3-yl)ethyl]carbamate
- tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate
- Inchi： 1S/C12H18N2O3/c1-8(9-5-6-10(15)13-7-9)14-11(16)17-12(2,3)4/h5-8H,1-4H3,(H,13,15)(H,14,16)/t8-/m0/s1
- InChI Key： AIDFZMAYUJWFHW-QMMMGPOBSA-N
- SMILES： O(C(N[C@@H](C)C1C=CC(NC=1)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 238.13174244g/mol
Monoisotopic Mass: 238.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 67.4Å²

tert-butyl N-(1S)-1-(6-hydroxypyridin-3-yl)ethylcarbamate Pricemore >>

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Enamine	EN300-27718434-5.0g	tert-butyl N-[(1S)-1-(6-hydroxypyridin-3-yl)ethyl]carbamate	2580094-78-4	95.0%	5.0g	$5635.0	2025-03-20
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